Cas no 2034341-64-3 (N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide)

N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide is a bifuran-derived naphthalene carboxamide compound with potential applications in organic synthesis and materials science. Its structure combines a bifuran moiety with a naphthalene core, offering unique electronic and steric properties. The compound may serve as a versatile intermediate in the development of conjugated polymers, liquid crystals, or small-molecule pharmaceuticals due to its rigid, planar framework and potential for π-π stacking interactions. The presence of both furan and naphthalene units could enhance charge transport characteristics in optoelectronic materials. Its amide linkage provides a site for further functionalization, making it adaptable for targeted modifications in synthetic pathways.
N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide structure
2034341-64-3 structure
Product Name:N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide
CAS No:2034341-64-3
MF:C20H15NO3
MW:317.338005304337
CID:5334443
Update Time:2025-06-12

N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-([2,3'-bifuran]-5-ylmethyl)-1-naphthamide
    • N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide
    • N-[[5-(furan-3-yl)furan-2-yl]methyl]naphthalene-1-carboxamide
    • Inchi: 1S/C20H15NO3/c22-20(18-7-3-5-14-4-1-2-6-17(14)18)21-12-16-8-9-19(24-16)15-10-11-23-13-15/h1-11,13H,12H2,(H,21,22)
    • InChI Key: MOAOZFYQGJAKPU-UHFFFAOYSA-N
    • SMILES: O1C(C2=COC=C2)=CC=C1CNC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 441
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.4

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N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide Related Literature

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide

Recent Advances in the Study of N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide (CAS: 2034341-64-3)

The compound N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide (CAS: 2034341-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bifuran and naphthalene carboxamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research suggests that N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide exhibits high affinity for certain enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential use as an anti-inflammatory agent. In vitro studies have demonstrated its ability to modulate cytokine production, which could be beneficial in treating conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

Another significant finding is the compound's potential anticancer properties. Recent studies have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicate that N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide can induce apoptosis and inhibit cell proliferation in a dose-dependent manner. These effects are believed to be mediated through the compound's interaction with key signaling pathways, such as the PI3K/AKT and MAPK pathways. Further research is underway to optimize its efficacy and reduce potential side effects.

In addition to its therapeutic potential, the compound's synthetic pathway and structural modifications have also been a focus of recent research. Scientists have developed novel synthetic routes to improve yield and purity, making it more feasible for large-scale production. Structural analogs have been synthesized to explore structure-activity relationships (SAR), with the aim of enhancing its pharmacological profile. These efforts have yielded several derivatives with improved bioavailability and target specificity.

Despite these promising findings, challenges remain in the development of N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future studies. Current research is also focusing on in vivo models to validate the compound's efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the lab to clinical trials.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)naphthalene-1-carboxamide (CAS: 2034341-64-3) represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its properties and exploring its full therapeutic potential, paving the way for novel treatment options in the pharmaceutical industry.

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